2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C17H16N2OS2/c1-11-7-8-12(2)14(9-11)18-16(20)10-21-17-19-13-5-3-4-6-15(13)22-17/h3-9H,10H2,1-2H3,(H,18,20)
• InChI Key: XTZPSYDGMDUSEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC3=CC=CC=C3S2
• Molecular Formula: C17H16N2OS2
• Molecular Weight: 328.5 g/mol

Description

2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2,5-dimethylphenyl)acetamide, also known as BTA-EG6, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2,5-dimethylphenyl)acetamide is not fully understood. However, studies have suggested that this compound may act as a reactive oxygen species scavenger and may inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells and can inhibit the growth of certain cancer cell lines. In addition, this compound has been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2,5-dimethylphenyl)acetamide in lab experiments is its versatility. This compound can be easily modified to incorporate various functional groups, making it a useful building block for the synthesis of complex molecules. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research involving 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2,5-dimethylphenyl)acetamide. One area of interest is the development of this compound-based drug delivery systems for the targeted delivery of anticancer agents. Another area of interest is the development of this compound-based fluorescent probes for the detection of reactive oxygen species in biological systems. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2,5-dimethylphenyl)acetamide can be synthesized using a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 2-mercaptobenzothiazole with 2,5-dimethylphenylacetic acid to form a thioether intermediate. This intermediate is then reacted with ethylene glycol and triphosgene to form the final product, this compound.

Scientific Research Applications

2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2,5-dimethylphenyl)acetamide has been studied for its potential applications in various fields, including materials science, medicinal chemistry, and biochemistry. In materials science, this compound has been used as a building block for the synthesis of functionalized polymers and nanoparticles. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent and as a drug delivery system. In biochemistry, this compound has been studied for its potential as a fluorescent probe for the detection of reactive oxygen species.